4-bromo-N-(3-iodophenyl)benzamide
CAS No.: 489455-70-1
Cat. No.: VC21438149
Molecular Formula: C13H9BrINO
Molecular Weight: 402.02g/mol
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 489455-70-1 |
---|---|
Molecular Formula | C13H9BrINO |
Molecular Weight | 402.02g/mol |
IUPAC Name | 4-bromo-N-(3-iodophenyl)benzamide |
Standard InChI | InChI=1S/C13H9BrINO/c14-10-6-4-9(5-7-10)13(17)16-12-3-1-2-11(15)8-12/h1-8H,(H,16,17) |
Standard InChI Key | OKUUMKOJKLMDFM-UHFFFAOYSA-N |
SMILES | C1=CC(=CC(=C1)I)NC(=O)C2=CC=C(C=C2)Br |
Canonical SMILES | C1=CC(=CC(=C1)I)NC(=O)C2=CC=C(C=C2)Br |
Introduction
4-Bromo-N-(3-iodophenyl)benzamide is a chemical compound with the molecular formula C13H9BrINO and a molecular weight of approximately 402.02 g/mol . It is classified under the category of pharmaceutical intermediates, specifically bulk drug intermediates . This compound is identified by its CAS number, 489455-70-1 .
Synthesis and Preparation
While specific synthesis details for 4-bromo-N-(3-iodophenyl)benzamide are not readily available in the reviewed literature, compounds with similar structures often involve reactions such as nucleophilic substitution or coupling reactions. For instance, benzamide derivatives can be synthesized through the reaction of amines with carboxylic acid derivatives like acid chlorides or anhydrides.
Biological and Pharmacological Significance
Although specific biological or pharmacological data for 4-bromo-N-(3-iodophenyl)benzamide are not detailed in the available literature, benzamide derivatives are known for their diverse biological activities. These include antimicrobial, anticancer, and antiparasitic properties, depending on their structural modifications . The presence of halogen atoms like bromine and iodine can significantly influence the compound's lipophilicity and biological activity.
Applications and Future Directions
Given its classification as a pharmaceutical intermediate, 4-bromo-N-(3-iodophenyl)benzamide may serve as a precursor for the synthesis of more complex molecules with potential therapeutic applications. Further research into its biological properties could uncover new uses in medicine, particularly in areas where halogenated compounds have shown promise.
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